molecular formula C16H18N2 B8608733 2-Benzyl-1,2,3,4-tetrahydroisoquinolin-6-amine

2-Benzyl-1,2,3,4-tetrahydroisoquinolin-6-amine

Cat. No.: B8608733
M. Wt: 238.33 g/mol
InChI Key: OBEAPZCDNGOTJV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Benzyl-1,2,3,4-tetrahydroisoquinolin-6-amine is a useful research compound. Its molecular formula is C16H18N2 and its molecular weight is 238.33 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C16H18N2

Molecular Weight

238.33 g/mol

IUPAC Name

2-benzyl-3,4-dihydro-1H-isoquinolin-6-amine

InChI

InChI=1S/C16H18N2/c17-16-7-6-15-12-18(9-8-14(15)10-16)11-13-4-2-1-3-5-13/h1-7,10H,8-9,11-12,17H2

InChI Key

OBEAPZCDNGOTJV-UHFFFAOYSA-N

Canonical SMILES

C1CN(CC2=C1C=C(C=C2)N)CC3=CC=CC=C3

Origin of Product

United States

Synthesis routes and methods

Procedure details

A THF (184 mL) solution of compound (17) (4.6 g, 17 mmole) with platinum oxide (230 mg) was hydrogenated for 18 hrs. at 50 psi. The catalyst was filtered off and platinum oxide (230 mg) was added and the hydrogenation continued for 72 hrs. The completed hydrogenation was filtered to provide a THF solution of the intermediate, 2-benzyl-1,2,3,4-tetrahydroisoquinolin-6-yl amine (18). Triethylamine was added to the THF solution of (18) followed by the dropwise addition of 4'-trifluoromethylbiphenyl-2-carbonyl chloride (4.88 g., 17 mmole) from Example 3. The contents were stirred subsequently for 17 hrs. The solvent was removed under vacuum, water (50 mL) was added, the contents stirred for 3 hr., the product filtered off and dried under vacuum to yield 5.93 g (71%) of compound (19) as a white solid.
Quantity
4.6 g
Type
reactant
Reaction Step One
Quantity
230 mg
Type
catalyst
Reaction Step One
Name
Quantity
184 mL
Type
solvent
Reaction Step One

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